Cas no 2096419-45-1 ((5R)-5H,6H,7H-cyclopenta[c]pyridine-1,5-diamine dihydrochloride)

• Product Name: (5R)-5H,6H,7H-cyclopenta[c]pyridine-1,5-diamine dihydrochloride
• CAS No: 2096419-45-1
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• MDL: MFCD31697832
• CID: 4636678
• PubChem ID: 134828549
• Update Time: 2025-05-22

(5R)-5H,6H,7H-cyclopenta[c]pyridine-1,5-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-6,7-Dihydro-5H-cyclopenta[c]pyridine-1,5-diamine dihydrochloride
• (5R)-5H,6H,7H-cyclopenta[c]pyridine-1,5-diamine dihydrochloride
• P18927
• 2096419-45-1
• CS-0069938
• (5R)-5H,6H,7H-CYCLOPENTA[C]PYRIDINE-1,5-DIAMINE 2HCL
• (R)-6,7-Dihydro-5H-cyclopenta[c]pyridine-1,5-diaminedihydrochloride
• AS-84248
• (5R)-6,7-dihydro-5H-cyclopenta[c]pyridine-1,5-diamine;dihydrochloride
• MFCD31697832
• SCHEMBL20538871

• MDL： MFCD31697832
• Inchi： 1S/C8H11N3.ClH/c9-7-2-1-6-5(7)3-4-11-8(6)10;/h3-4,7H,1-2,9H2,(H2,10,11);1H/t7-;/m1./s1
• InChI Key： OECMVGWMOXDUNY-OGFXRTJISA-N
• SMILES： NC1N=CC=C2[C@H](N)CCC=12.Cl

Computed Properties

• Exact Mass: 221.0486528g/mol
• Monoisotopic Mass: 221.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Additional information on (5R)-5H,6H,7H-cyclopenta[c]pyridine-1,5-diamine dihydrochloride

Introduction to (5R)-5H,6H,7H-Cyclopenta[c]Pyridine-1,5-Diamine Dihydrochloride (CAS No. 2096419-45-1)

(5R)-5H,6H,7H-Cyclopenta[c]pyridine-1,5-diamine dihydrochloride, with the CAS registry number 2096419-45-1, is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of cyclopenta[c]pyridines, which are bicyclic structures combining a pyridine ring with a cyclopentane moiety. The presence of two amino groups (-NH₂) at positions 1 and 5 of the pyridine ring introduces additional functional complexity, making this compound a valuable substrate for various chemical and biological studies.

The dihydrochloride salt form of this compound is particularly notable due to its enhanced solubility in aqueous solutions, which facilitates its use in laboratory settings and potential applications in drug delivery systems. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, leveraging techniques such as Stille coupling and direct arylation. These methods not only improve yield but also ensure high purity, which is critical for downstream applications.

One of the most promising areas of research involving (5R)-cyclopenta[c]pyridine-1,5-diamine dihydrochloride is its role as a precursor in the synthesis of bioactive molecules. Its rigid bicyclic structure provides an excellent scaffold for the development of ligands in transition metal catalysis. For instance, studies have demonstrated its utility in creating complexes with palladium(II) and platinum(II), which exhibit potent catalytic activity in cross-coupling reactions—a cornerstone of modern organic synthesis.

Beyond catalysis, this compound has shown potential in the field of medicinal chemistry. Its ability to coordinate with metal ions makes it a candidate for designing chelating agents with applications in treating metal toxicity or as components in radiopharmaceuticals. Recent research has explored its interaction with copper(II) ions, revealing promising results in terms of stability and selectivity. Such findings underscore its versatility and pave the way for further exploration in therapeutic contexts.

Another emerging application lies in materials science. The incorporation of cyclopenta[c]pyridine-based compounds into polymer frameworks has been investigated for their potential use in optoelectronic devices. The conjugated π-system of these compounds contributes to desirable electronic properties, making them suitable candidates for organic light-emitting diodes (OLEDs) and sensors. Preliminary studies indicate that derivatives of this compound exhibit favorable photoluminescence characteristics under UV irradiation.

In terms of synthesis optimization, researchers have employed computational chemistry tools to predict optimal reaction conditions and intermediates. Quantum mechanical calculations have provided insights into the electronic structure of this compound, aiding in the design of more efficient synthetic pathways. Such interdisciplinary approaches highlight the importance of integrating computational methods with experimental work to accelerate discovery processes.

Looking ahead, the continued exploration of (5R)-cyclopenta[c]pyridine-1,5-diamine dihydrochloride is expected to unlock new opportunities across multiple disciplines. Its structural features make it an ideal candidate for studying fundamental chemical principles while offering practical solutions in applied sciences. As research progresses, it is anticipated that this compound will contribute significantly to advancements in drug discovery, catalytic processes, and material innovation.